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Compound of Interest

Compound Name:
N,N'-Bis(2,6-

diisopropylphenyl)ethylenediamine

Cat. No.: B139851 Get Quote

CAS Number: 134030-22-1

Synonyms: N,N′-Bis(2,6-diisopropylphenyl)-1,2-ethanediamine

This technical guide provides a comprehensive overview of N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine, a sterically hindered diamine ligand. It is intended for

researchers, scientists, and professionals in drug development and chemical synthesis. This

document covers the compound's chemical and physical properties, detailed synthesis

protocols, applications in catalysis, and an exploration of its potential biological activities.

Chemical and Physical Properties
N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is a white to off-white solid at room

temperature. Its bulky 2,6-diisopropylphenyl groups confer significant steric hindrance and

electron-donating properties, making it a valuable ligand in coordination chemistry for

stabilizing metal centers and modulating catalytic activity.[1]

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 134030-22-1 [2]

Molecular Formula C₂₆H₄₀N₂ [2]

Molecular Weight 380.61 g/mol [2]

Appearance White to off-white solid

Melting Point 101-106 °C

Purity ≥94% [2]

Synthesis Protocols
The synthesis of N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is typically achieved in a

two-step process. The first step involves the synthesis of the precursor, N,N'-Bis(2,6-

diisopropylphenyl)ethane-1,2-diimine, followed by its reduction to the final ethylenediamine

product.

Synthesis of N,N'-Bis(2,6-diisopropylphenyl)ethane-1,2-
diimine
Experimental Protocol:

This protocol is adapted from a general procedure for the synthesis of 1,4-diaza-1,3-

butadienes.[3]

Reagents:

2,6-diisopropylaniline (2 equivalents)

Glyoxal (40% aqueous solution, 1 equivalent)

Ethanol

Procedure:

Dissolve 2,6-diisopropylaniline (7.4 mmol, 2 equiv.) in ethanol (6 ml).
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To this solution, add glyoxal (3.7 mmol, 1 equiv.).

Stir the reaction mixture at ambient temperature for 1 hour.

The crude product precipitates as a yellow solid.

Filter the solid, wash with ethanol, and dry thoroughly in vacuo to yield the pure N,N'-

Bis(2,6-diisopropylphenyl)ethane-1,2-diimine.

Yield: 49%[3]

Table 2: Spectroscopic Data for N,N'-Bis(2,6-diisopropylphenyl)ethane-1,2-diimine

Spectroscopy Data Reference(s)

¹H NMR (400 MHz, CDCl₃)

δ 8.10 (s, 2H, H-C=N), 7.16-

7.04 (m, 6H, aryl), 2.87 (sep,

4H, ³JHH = 6.8 Hz, iPr H), 1.14

(d, 24H, ³JHH = 6.8 Hz, iPr

Me)

[3]

¹³C NMR (101 MHz, CDCl₃)

δ 163.1 (s), 148.0 (s), 136.7

(s), 125.1 (s), 123.2 (s), 28.0

(s), 23.4 (s)

[3]

Reduction to N,N'-Bis(2,6-
diisopropylphenyl)ethylenediamine
Experimental Protocol:

The reduction of the diimine precursor is typically achieved using sodium borohydride (NaBH₄)

in a suitable solvent like methanol. While a specific protocol for this exact compound is not

readily available in the cited literature, a general procedure for the reduction of Schiff bases is

as follows:

Reagents:

N,N'-Bis(2,6-diisopropylphenyl)ethane-1,2-diimine
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Methanol (MeOH)

Sodium borohydride (NaBH₄)

Procedure:

Dissolve the diimine in methanol (approximately 10 volumes).

Cool the solution to 0 °C in an ice bath.

Slowly add sodium borohydride (an excess, e.g., 2-4 equivalents) portion-wise to the

stirred solution.

After the addition is complete, allow the reaction to warm to room temperature and

continue stirring for 3-5 hours, monitoring the reaction by thin-layer chromatography

(TLC).

Upon completion, the reaction is typically quenched with water, and the product is

extracted with an organic solvent.

The organic layer is then dried and the solvent evaporated to yield the crude product,

which can be further purified by recrystallization or column chromatography.

Applications in Catalysis
N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine and its derivatives are widely used as

ligands in transition metal-catalyzed reactions, such as cross-coupling reactions. The steric

bulk of the ligand can enhance catalyst stability and influence selectivity.

Palladium-Catalyzed Cross-Coupling Reactions
Complexes of this ligand with palladium are effective catalysts for various cross-coupling

reactions, which are fundamental in the synthesis of pharmaceuticals and complex organic

molecules.

General Experimental Workflow for a Palladium-Catalyzed Cross-Coupling Reaction:
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Caption: General workflow for a palladium-catalyzed cross-coupling reaction.
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Biological Activity
While specific biological data for N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is limited

in publicly available literature, related compounds containing the ethylenediamine moiety have

demonstrated cytotoxic activity against various cancer cell lines.

Studies on N,N'-bis(hydroxybenzyl)ethylenediamine derivatives have shown that these

compounds can induce cell cycle arrest and apoptosis in human lung (A549), breast (MDA-MB-

231), and prostate (PC3) cancer cells.[4][5] The mechanism of action is suggested to involve

the loss of mitochondrial membrane potential.[4][5]

Table 3: Reported Cytotoxic Activity of a Related Ethylenediamine Derivative

Cell Line Cancer Type Reported Effect Reference(s)

A549 Lung Cancer

Induction of apoptosis

through mitochondrial

pathways

[1][6]

MCF-7 Breast Cancer Cell cycle arrest [1]

HeLa Cervical Cancer
Inhibition of

proliferation
[1]

Proposed Signaling Pathway for Apoptosis Induction
Based on the activity of related compounds, a potential mechanism for the induction of

apoptosis by ethylenediamine derivatives involves the intrinsic (mitochondrial) pathway. This

pathway is characterized by the disruption of the mitochondrial membrane potential, leading to

the release of pro-apoptotic factors and subsequent activation of caspases.
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Caption: Proposed intrinsic apoptosis pathway induced by ethylenediamine derivatives.

Conclusion
N,N'-Bis(2,6-diisopropylphenyl)ethylenediamine is a versatile diamine with significant

applications in synthetic and coordination chemistry, particularly as a ligand in catalysis. While
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its own biological activity is an emerging area of research, related compounds show promise as

cytotoxic agents. This technical guide provides a foundational understanding of its properties,

synthesis, and potential applications, serving as a valuable resource for researchers in the

field. Further investigation is warranted to fully elucidate the spectroscopic characteristics of the

final compound, optimize its synthesis, and explore its full potential in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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